Cas no 1245772-30-8 (1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole)

• Product Name: 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole
• CAS No: 1245772-30-8
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 3160361
• PubChem ID: 50896746
• Update Time: 2025-10-12

1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole
• (1-METHYL-1H-PYRAZOL-5-YL)METHYL (2-NITROPHENYL) ETHER
• 1245772-30-8
• STL414985
• AKOS005169496
• 1-Methyl-5-((2-nitrophenoxy)methyl)-1H-pyrazole
• 1-methyl-5-[(2-nitrophenoxy)methyl]pyrazole

• Inchi： 1S/C11H11N3O3/c1-13-9(6-7-12-13)8-17-11-5-3-2-4-10(11)14(15)16/h2-7H,8H2,1H3
• InChI Key： MHEUGOJSSIBLKI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1=CC=NN1C

Computed Properties

• Exact Mass: 233.08004122Da
• Monoisotopic Mass: 233.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole

Introduction to 1-Methyl-5-[(2-Nitrophenoxy)methyl]-1H-Pyrazole (CAS No. 1245772-30-8)

1-Methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole (CAS No. 1245772-30-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole makes it an intriguing candidate for various scientific investigations, particularly in the development of novel drugs and chemical probes.

The chemical structure of 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole consists of a pyrazole ring substituted with a methyl group at the 1-position and a nitrophenoxy methyl group at the 5-position. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These structural features make it an attractive scaffold for the design and synthesis of new molecules with enhanced pharmacological properties.

Recent studies have highlighted the potential of 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The nitro group in the structure is believed to play a crucial role in modulating these biological activities, making it a valuable lead compound for further optimization.

In addition to its anti-inflammatory properties, 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole has also been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives of this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral protein synthesis, making it a promising candidate for the development of new antiviral therapies.

The synthetic accessibility of 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing for rapid screening and optimization. One common approach involves the reaction of 2-nitrophenol with an appropriate pyrazole precursor, followed by methylation and substitution reactions to introduce the desired functional groups.

Beyond its therapeutic applications, 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole has also found use as a chemical probe in biochemical studies. Its ability to selectively interact with specific proteins or enzymes makes it a valuable tool for understanding complex biological processes. For example, researchers have utilized this compound to study the regulation of inflammatory pathways and the mechanisms underlying viral infection.

The safety profile of 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-methyl-5-[(2-nitrophenoxy)methyl]-1H-pyrazole (CAS No. 1245772-30-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits and synthetic accessibility, make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.